Cas no 4385-78-8 (3,4-PBC)

3,4-PBC Properties

Names and Identifiers

• 3-(Pyridin-4-yl)benzoic acid
• 3-Pyrid-4-ylbenzoic acid
• 3-pyridin-4-ylbenzoic acid
• 3-PYRIDIN-4-YL-BENZOIC ACID
• Benzoic acid,3-(4-pyridinyl)-
• 3-(4-pyridyl)benzoic acid
• 3-(4-pyridinyl)benzoic acid
• 4-(3-Carboxyphenyl)pyridine
• 3-(Pyridin-4-yl)benzoic aci
• IYGIZNZSONLPSI-UHFFFAOYSA-N
• SBB052681
• BDBM50195794
• 3-pyrid-4-ylbenzoic acid, AldrichCPR
• RP04206
• C
• ST241
• 3,4-PBC
• +Expand

• MDL： MFCD05864808
• InChIKey： IYGIZNZSONLPSI-UHFFFAOYSA-N
• Inchi： 1S/C12H9NO2/c14-12(15)11-3-1-2-10(8-11)9-4-6-13-7-5-9/h1-8H,(H,14,15)
• SMILES： O([H])C(C1=C([H])C([H])=C([H])C(=C1[H])C1C([H])=C([H])N=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 199.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Heavy Atom Count: 15
• Complexity: 224
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 50.2

Experimental Properties

• LogP: 2.44680
• PSA: 50.19000
• Boiling Point: 405°C at 760 mmHg
• Melting Point: 268 °C
• Solubility: Slightly soluble (1.9 g/l) (25 º C),
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.241±0.06 g/cm3 (20 ºC 760 Torr),